4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile

• IUPAC Name: 4-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C18H20N4O3S/c1-14-10-20-18(21-11-14)25-13-16-3-2-8-22(12-16)26(23,24)17-6-4-15(9-19)5-7-17/h4-7,10-11,16H,2-3,8,12-13H2,1H3
• InChI Key: QZDHNQCUDFGMBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile, also known as MPSB, is a chemical compound with potential applications in the field of scientific research. This compound is a sulfonylbenzonitrile derivative that has been synthesized using specific methods. MPSB has been found to have a mechanism of action that involves the inhibition of certain enzymes, leading to biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile involves the inhibition of certain enzymes. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile acts as a competitive inhibitor of acetylcholinesterase and butyrylcholinesterase, binding to the active site of these enzymes and preventing the breakdown of neurotransmitters. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has also been found to inhibit the activity of certain enzymes involved in cancer cell growth, such as protein tyrosine phosphatase 1B (PTP1B).
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase and butyrylcholinesterase by 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile leads to an increase in the levels of neurotransmitters, such as acetylcholine, in the brain. This can lead to improved cognitive function and memory. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has also been found to inhibit the activity of PTP1B, which can lead to a decrease in insulin resistance and improved glucose uptake in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile in lab experiments is its specificity for certain enzymes. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has been found to selectively inhibit certain enzymes, making it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of using 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile is its potential toxicity. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has been found to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile in scientific research. One potential application is in the development of cancer therapies. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has been found to inhibit the activity of certain enzymes involved in cancer cell growth, making it a potential candidate for cancer treatment. Another future direction is in the study of the role of acetylcholinesterase and butyrylcholinesterase in neurological disorders, such as Alzheimer's disease. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile can be used as a tool to study the effects of inhibiting these enzymes on cognitive function and memory. Additionally, 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile can be used to study the role of PTP1B in insulin resistance and diabetes.

Synthesis Methods

The synthesis of 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile involves a series of chemical reactions that lead to the formation of the final product. The starting material for the synthesis is 2,6-dimethylpyrimidin-4-ol, which is reacted with chloromethyl piperidine to form 3-(chloromethyl)piperidine-1-carbaldehyde. This intermediate is then reacted with 4-fluorobenzonitrile to form 3-[[(4-fluorophenyl)amino]methyl]piperidine-1-carbaldehyde. The final step involves the reaction of this intermediate with sulfonyl chloride to form 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile.

Scientific Research Applications

4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has potential applications in scientific research, particularly in the field of enzyme inhibition. This compound has been found to inhibit certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. 4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile has also been found to inhibit the activity of certain enzymes involved in cancer cell growth, making it a potential candidate for cancer therapy.